3-(3-Nitroanilino)-1-(3-nitrophenyl)-1-propanone

• IUPAC Name: 3-(3-nitroanilino)-1-(3-nitrophenyl)propan-1-one
• InChI: InChI=1S/C15H13N3O5/c19-15(11-3-1-5-13(9-11)17(20)21)7-8-16-12-4-2-6-14(10-12)18(22)23/h1-6,9-10,16H,7-8H2
• InChI Key: ZRBMKFATBFLUMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)CCNC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H13N3O5
• Molecular Weight: 315.28 g/mol

Description

The compound “3-(3-Nitroanilino)-1-(3-nitrophenyl)-1-propanone” is a complex organic molecule that contains two nitro groups attached to aniline and phenyl groups, respectively, and a propanone (or acetone) group. The presence of nitro groups suggests that this compound could be a part of the nitroaromatic compounds family.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would have a central propanone group with a nitroanilino group and a nitrophenyl group attached. The nitro groups could potentially contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

As a nitroaromatic compound, “3-(3-Nitroanilino)-1-(3-nitrophenyl)-1-propanone” could potentially undergo various chemical reactions, including reduction, substitution, or coupling reactions. The exact reactions would depend on the reaction conditions and the presence of other reactants.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as the presence and position of the nitro groups could influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific context or application, it’s difficult to define a ‘mechanism of action’ for this compound. If it’s used in a biological context, the mechanism of action would refer to how the compound interacts with biological systems or processes.

Safety and Hazards

Nitroaromatic compounds can be hazardous and may pose risks to health and the environment. They can be toxic, and some are even explosive. Therefore, handling such compounds requires appropriate safety measures.

Future Directions

The study and application of nitroaromatic compounds is a significant area of research in chemistry. They have uses in various fields, including the synthesis of pharmaceuticals, dyes, and polymers. Future research could explore new synthesis methods, applications, and safer alternatives.